Cas no 116367-67-0 (BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-)

• Product Name: BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-
• CAS No: 116367-67-0
• MF: C₇H₄BrF₄NO
• MW: 274.010375022888
• MDL: MFCD22047211
• CID: 3359370
• PubChem ID: 14129197
• Update Time: 2025-04-21

BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENAMINE, 4-BROMO-2-FLUORO-5-(TRIFLUOROMETHOXY)-
• 4-Bromo-2-fluoro-5-trifluoromethoxyphenylamine
• MFCD22047211
• A1-10966
• SCHEMBL2681143
• 116367-67-0
• CS-0380700
• 4-Bromo-2-fluoro-5-trifluoromethoxy-phenylamine
• 4-Bromo-2-fluoro-5-(trifluoromethoxy)aniline

• MDL： MFCD22047211
• Inchi： 1S/C7H4BrF4NO/c8-3-1-4(9)5(13)2-6(3)14-7(10,11)12/h1-2H,13H2
• InChI Key： KCUDKOAKLVMESG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1OC(F)(F)F)N)F

Computed Properties

• Exact Mass: 272.94124Da
• Monoisotopic Mass: 272.94124Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 35.3Ų